LS-Tetrasaccharide a
Description
LS-Tetrasaccharide a (LSTa) is a type of oligosaccharide found in human milk . It is also known as Sialyl-lacto-N-tetraose a or SLNT-a . It is a synthetic carbohydrate with potential therapeutic applications in cancer, diabetes, and neuropathic pain . It exerts its anti-angiogenic and anti-inflammatory activity by blocking the binding of key molecules, VEGF and IL-8, to cell surface receptors .
Synthesis Analysis
The synthesis of LS-Tetrasaccharide a involves a series of stereoselective glycosylations of a number of suitably functionalized monosaccharide derivatives . These derivatives are prepared from commercially available reducing sugars using synthetic methodologies .Molecular Structure Analysis
The molecular structure of LS-Tetrasaccharide a is represented by the chemical formula C37 H61 N2 O29 Na1 . Its molecular weight is 1020.87 .Chemical Reactions Analysis
As an oligosaccharide, LS-Tetrasaccharide a is a carbohydrate that gives upon hydrolysis four molecules of the same or different monosaccharides .Physical And Chemical Properties Analysis
LS-Tetrasaccharide a has a chemical formula of C37 H61 N2 O29 Na1 and a molecular weight of 1020.87 . More specific physical and chemical properties are not provided in the search results.Safety and Hazards
LS-Tetrasaccharide a is a laboratory reagent intended for research and development only, and not for human or animal use . Safety data sheets suggest avoiding contact with skin, eyes, and clothing, as well as ingestion and inhalation . It is also recommended to avoid prolonged or repeated exposure, and to wash thoroughly after handling .
Future Directions
LS-Tetrasaccharide a, along with other oligosaccharides, has been found to have numerous health benefits, particularly for neonates . This has sparked interest in characterizing structurally similar oligosaccharides in the dairy industry . Future research may focus on these areas, as well as on the potential therapeutic applications of LS-Tetrasaccharide a in treating conditions such as cancer, diabetes, and neuropathic pain .
properties
CAS RN |
64003-58-5 |
|---|---|
Molecular Formula |
C37H61N2O29Na |
Molecular Weight |
1020.86 |
synonyms |
Neu5Acα2-3Galβ1-3GlcNAcβ1-3Galβ1-4Glc |
Origin of Product |
United States |
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